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Compound of Interest

Compound Name: Diethyl pyridine-3,5-dicarboxylate

Cat. No.: B188992 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of diethyl pyridine-3,5-dicarboxylate, ensuring the safety of laboratory

personnel and the protection of our environment.

Immediate Safety and Hazard Information
Diethyl pyridine-3,5-dicarboxylate and its derivatives are classified as irritants.[1][2] Direct

contact can cause skin and serious eye irritation, and inhalation may lead to respiratory

irritation.[1][2] Adherence to strict safety protocols is crucial when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are required to prevent skin contact.

Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of dust or vapors.

In the event of a spill, the area should be evacuated. For small spills, use an inert, non-

combustible absorbent material like vermiculite or sand to contain the substance. For larger
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incidents, immediately contact your institution's Environmental Health and Safety (EHS)

department.

Quantitative Hazard Data
For clarity and easy comparison, the pertinent hazard information for diethyl pyridine-3,5-
dicarboxylate and its analogues is summarized in the table below.

Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Skin Irritation
H315: Causes skin

irritation
Warning

GHS07 (Exclamation

Mark)

Eye Irritation
H319: Causes serious

eye irritation
Warning

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
Warning

GHS07 (Exclamation

Mark)

Step-by-Step Disposal Protocol
The disposal of diethyl pyridine-3,5-dicarboxylate must comply with all local, state, and

federal regulations. This compound is considered a hazardous waste and must not be disposed

of in regular trash or down the drain.

1. Waste Identification and Segregation:

All materials contaminated with diethyl pyridine-3,5-dicarboxylate, including the pure

compound, solutions, and contaminated labware (e.g., pipette tips, gloves, absorbent pads),

must be classified as hazardous waste.

This waste stream should be kept separate from other incompatible chemical waste.

Specifically, it should not be mixed with strong oxidizing agents or strong acids.

2. Containerization and Labeling:
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Collect all diethyl pyridine-3,5-dicarboxylate waste in a designated, chemically compatible,

and leak-proof container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Diethyl pyridine-3,5-dicarboxylate". The label should also list the associated

hazards (Irritant) and the accumulation start date.

3. Storage:

Store the sealed and labeled hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

This area must be well-ventilated and away from sources of ignition.

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal company.

For transportation purposes, pyridine and its derivatives are classified under UN Number

1282.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of diethyl
pyridine-3,5-dicarboxylate.
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Disposal Workflow for Diethyl Pyridine-3,5-dicarboxylate

Start: Generation of Diethyl Pyridine-3,5-dicarboxylate Waste

Classify as Hazardous Waste

Segregate from Incompatible Chemicals
(e.g., Strong Oxidizers, Acids)

Collect in a Labeled, Sealed,
Chemically Compatible Container

Label must include:
- 'Hazardous Waste'

- Chemical Name
- Hazard Information (Irritant)

- Accumulation Start Date

Store in a Designated, Ventilated,
and Secure Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Vendor for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of diethyl pyridine-3,5-dicarboxylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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